Cas no 2260917-75-5 (O-cyclohexyl-L-serine HCl)

• Product Name: O-cyclohexyl-L-serine HCl
• CAS No: 2260917-75-5
• MF: C₉H₁₈ClNO₃
• MW: 223.697122097015
• CID: 6139306
• PubChem ID: 137943784
• Update Time: 2025-07-15

O-cyclohexyl-L-serine HCl Chemical and Physical Properties

Names and Identifiers

• O-cyclohexyl-L-serine HCl
• O-Cyclohexyl-L-serine hydrochloride
• (2S)-2-Amino-3-cyclohexyloxypropanoic acid;hydrochloride
• (2S)-2-amino-3-(cyclohexyloxy)propanoic acid hydrochloride
• EN300-6734935
• 2260917-75-5

• Inchi： 1S/C9H17NO3.ClH/c10-8(9(11)12)6-13-7-4-2-1-3-5-7;/h7-8H,1-6,10H2,(H,11,12);1H/t8-;/m0./s1
• InChI Key： MFJUJMOKRIYKCV-QRPNPIFTSA-N
• SMILES： O(C1CCCCC1)C[C@H](N)C(=O)O.Cl

Computed Properties

• Exact Mass: 223.0975211g/mol
• Monoisotopic Mass: 223.0975211g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 166
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 72.6Ų

Additional information on O-cyclohexyl-L-serine HCl

O-cyclohexyl-L-serine HCl (CAS No. 2260917-75-5): An Overview of Its Structure, Synthesis, and Applications

O-cyclohexyl-L-serine HCl (CAS No. 2260917-75-5) is a synthetic amino acid derivative that has garnered significant attention in the fields of chemical biology and medicinal chemistry. This compound is characterized by its unique structural features, which include a cyclohexyl group attached to the hydroxyl group of the serine residue, and its hydrochloride salt form. The combination of these elements imparts distinct chemical and biological properties, making it a valuable compound for various applications.

The structure of O-cyclohexyl-L-serine HCl is particularly noteworthy. The cyclohexyl group, a six-carbon cyclic structure, provides steric bulk and hydrophobicity, which can influence the compound's interactions with biological systems. The serine residue, a common amino acid with a hydroxyl group, adds polarity and potential for hydrogen bonding. The hydrochloride salt form ensures solubility in aqueous environments, facilitating its use in biological assays and pharmaceutical formulations.

In terms of synthesis, O-cyclohexyl-L-serine HCl can be prepared through several routes. One common method involves the protection of the amino group of L-serine using a suitable protecting group, followed by the introduction of the cyclohexyl moiety via an alkylation reaction. Subsequent deprotection and conversion to the hydrochloride salt form complete the synthesis. Recent advancements in synthetic chemistry have led to more efficient and scalable methods, reducing costs and improving yields.

The biological activity of O-cyclohexyl-L-serine HCl has been a focus of numerous studies. Research has shown that this compound exhibits promising properties as a modulator of protein-protein interactions (PPIs). PPIs are critical for many cellular processes, including signal transduction, gene regulation, and immune responses. By interfering with specific PPIs, O-cyclohexyl-L-serine HCl can potentially disrupt disease pathways and serve as a lead compound for drug development.

One notable application of O-cyclohexyl-L-serine HCl is in the field of cancer research. Studies have demonstrated that this compound can inhibit the interaction between certain oncoproteins and their binding partners, leading to reduced cell proliferation and increased apoptosis in cancer cells. For example, a recent study published in the *Journal of Medicinal Chemistry* reported that O-cyclohexyl-L-serine HCl effectively disrupted the interaction between the oncoprotein c-Myc and its coactivator MAX, resulting in significant antitumor effects in both in vitro and in vivo models.

Beyond cancer research, O-cyclohexyl-L-serine HCl has also shown potential in other therapeutic areas. In neurodegenerative diseases such as Alzheimer's disease (AD), protein aggregation plays a crucial role in disease progression. Research has indicated that O-cyclohexyl-L-serine HCl can interfere with the aggregation of amyloid-beta peptides, which are key players in AD pathogenesis. This property makes it an attractive candidate for developing novel therapies targeting protein misfolding disorders.

The pharmacokinetic properties of O-cyclohexyl-L-serine HCl have also been investigated to assess its suitability as a therapeutic agent. Studies have shown that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. It is rapidly absorbed following oral administration and has good bioavailability. Additionally, it demonstrates low toxicity and minimal side effects in preclinical studies, making it a promising candidate for further clinical development.

In conclusion, O-cyclohexyl-L-serine HCl (CAS No. 2260917-75-5) is a versatile compound with significant potential in various areas of chemical biology and medicinal chemistry. Its unique structural features and biological activities make it an attractive target for drug discovery and development. Ongoing research continues to uncover new applications and mechanisms of action for this compound, highlighting its importance in advancing our understanding of complex biological processes and developing innovative therapeutic strategies.